2'-(Difluoromethoxy)acetophenone

• IUPAC Name: 1-[2-(difluoromethoxy)phenyl]ethanone
• InChI: InChI=1S/C9H8F2O2/c1-6(12)7-4-2-3-5-8(7)13-9(10)11/h2-5,9H,1H3
• InChI Key: GSIJRMUIVJNUGP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1OC(F)F
• Molecular Formula: C9H8F2O2
• DSSTOX Substance ID: DTXSID00366239
• Molecular Weight: 186.15 g/mol
• CAS No.: 127842-55-1

Description

It is characterized by the presence of a difluoromethoxy group attached to a phenyl ring, which is further connected to an ethanone group

Scientific Research Applications

2'-(Difluoromethoxy)acetophenone has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of various chemicals and materials.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". It has hazard statements H302-H315-H319-H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary statements include P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do.

Preparation Methods

The synthesis of 2'-(Difluoromethoxy)acetophenone typically involves the reaction of 2-(Difluoromethoxy)benzaldehyde with a suitable reagent to introduce the ethanone group . One common method involves the use of a Grignard reagent, which reacts with the benzaldehyde to form the desired product under controlled conditions . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

2'-(Difluoromethoxy)acetophenone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ethanone group to an alcohol.

Substitution: The difluoromethoxy group can participate in nucleophilic substitution reactions, leading to the formation of various substituted products.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Mechanism of Action

The mechanism of action of 2'-(Difluoromethoxy)acetophenone involves its interaction with specific molecular targets. The difluoromethoxy group can influence the compound’s reactivity and binding affinity to various enzymes or receptors. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

2'-(Difluoromethoxy)acetophenone can be compared with other similar compounds such as:

1-(3-(Difluoromethoxy)phenyl)ethanone: Similar structure but with the difluoromethoxy group in a different position.

1-(2-Hydroxy-5-trifluoromethoxy-phenyl)ethanone: Contains a hydroxy group in addition to the difluoromethoxy group.

Synthesis routes and methods

Procedure details

Potassium hydroxide (105 g, 1872 mmol) was suspended in a mixture of acetonitrile (200 mL) and water (200 mL) and cooled to approximately −20° C. 1-(2-Hydroxyphenyl)ethanone (11.28 mL, 93.7 mmol) was added dropwise, followed by diethyl[bromo(difluoro)methyl]phosphonate (33.27 mL, 187.3 mmol) over 15 minutes. The mixture was then allowed to warm to room temperature over 1 h. The mixture was extracted with ethyl acetate (3×200 mL), then the combined organic layers were washed with brine (50 mL), dried over magnesium sulfate and concentrated under vacuum. The mixture was purified by flash chromatography to afford the title compound (16.0 g, 92%) as a colourless oil. Method B HPLC-MS: MH+ m/z 187, RT 1.77 minutes.